Cas no 87345-53-7 (2-Propenal, 3-(4-hydroxy-3,5-dimethoxyphenyl)-)

2-Propenal, 3-(4-hydroxy-3,5-dimethoxyphenyl)- Properties

Names and Identifiers

• 2-Propenal, 3-(4-hydroxy-3,5-dimethoxyphenyl)-
• Q2288772
• DTXSID201016569
• 3,5-dimethoxy-4 hydroxycinnamaldehyde
• CDICDSOGTRCHMG-UHFFFAOYSA-N
• 3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enal
• FT-0714545
• 87345-53-7
• Sinapic aldehyde
• trans-sinapoyl aldehyde
• Sinapoyl aldehyde
• (E)-sinapoyl aldehyde
• Sinapaldehyde
• (E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-2-propenal
• sinapyl aldehyde
• Sinapinaldehyde
• (2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)acrylaldehyde
• +Expand

• InChIKey： CDICDSOGTRCHMG-ONEGZZNKSA-N
• Inchi： InChI=1S/C11H12O4/c1-14-9-6-8(4-3-5-12)7-10(15-2)11(9)13/h3-7,13H,1-2H3/b4-3+
• SMILES： COC1=C(C(=CC(=C1)/C=C/C=O)OC)O

Computed Properties

• Exact Mass: 208.07355886g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 208.07355886g/mol
• Heavy Atom Count: 15
• Complexity: 213
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Senra incana